Cas no 676095-45-7 (N-benzyl-3,3,3-trifluoropropanamide)

• Product Name: N-benzyl-3,3,3-trifluoropropanamide
• CAS No: 676095-45-7
• MF: C₁₀H₁₀F₃NO
• MW: 217.18771314621
• MDL: MFCD13576900
• CID: 3504681
• PubChem ID: 11218211
• Update Time: 2025-06-12

N-benzyl-3,3,3-trifluoropropanamide Chemical and Physical Properties

Names and Identifiers

• PROPANAMIDE, 3,3,3-TRIFLUORO-N-(PHENYLMETHYL)-
• N-benzyl-3,3,3-trifluoropropanamide
• BCB09545
• Z283697164
• EN300-227598
• G40570
• 676095-45-7
• AKOS034048318
• YIQOKYUDYYVPDM-UHFFFAOYSA-N

• MDL： MFCD13576900
• Inchi： 1S/C10H10F3NO/c11-10(12,13)6-9(15)14-7-8-4-2-1-3-5-8/h1-5H,6-7H2,(H,14,15)
• InChI Key： YIQOKYUDYYVPDM-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)(=O)CC(F)(F)F

Computed Properties

• Exact Mass: 217.07144843Da
• Monoisotopic Mass: 217.07144843Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.1Ų

Additional information on N-benzyl-3,3,3-trifluoropropanamide

Professional Introduction to N-benzyl-3,3,3-trifluoropropanamide (CAS No. 676095-45-7)

N-benzyl-3,3,3-trifluoropropanamide, a compound with the chemical formula C₁₁H₁₀FN₂O, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound is characterized by its unique structural features, which include a trifluoromethyl group and a benzyl amide moiety. These structural elements contribute to its distinctive chemical properties and make it a valuable intermediate in the development of various therapeutic agents.

The CAS number 676095-45-7 provides a unique identifier for this compound, ensuring precise classification and differentiation in chemical databases and literature. This numbering system is crucial for researchers and industrial chemists who rely on accurate referencing for experimental design, product synthesis, and regulatory compliance.

The N-benzyl-3,3,3-trifluoropropanamide structure exhibits interesting electronic and steric properties due to the presence of the trifluoromethyl group. This group is known for its electron-withdrawing inductive effect, which can influence the reactivity and stability of adjacent functional groups. The benzyl amide moiety contributes to the compound's solubility and interaction with biological targets, making it a promising candidate for further pharmacological investigation.

In recent years, there has been growing interest in the development of fluorinated compounds for their enhanced metabolic stability and bioavailability. The trifluoromethyl group in N-benzyl-3,3,3-trifluoropropanamide aligns with this trend, as it can improve the pharmacokinetic profile of drug candidates. Studies have demonstrated that fluorine atoms can modulate the binding affinity of molecules to their biological targets, leading to more efficient therapeutic outcomes.

Recent research has highlighted the potential of N-benzyl-3,3,3-trifluoropropanamide as a key intermediate in the synthesis of novel bioactive molecules. For instance, researchers have explored its utility in constructing complex peptidomimetics that mimic natural bioactive peptides while offering improved pharmacological properties. The trifluoromethyl group's ability to enhance metabolic resistance makes this compound particularly valuable in antiviral and anticancer drug development.

The benzyl amide functionality in N-benzyl-3,3,3-trifluoropropanamide also plays a critical role in its chemical reactivity. This moiety can undergo various transformations, including nucleophilic acyl substitution reactions, which are fundamental in peptide chemistry and drug synthesis. The presence of the trifluoromethyl group can influence these reactions by affecting the electronic environment around the carbonyl carbon, thereby tuning reaction outcomes.

Advances in computational chemistry have further facilitated the study of N-benzyl-3,3,3-trifluoropropanamide by enabling detailed molecular modeling and virtual screening. These techniques have allowed researchers to predict binding interactions between this compound and potential biological targets with high accuracy. Such insights are invaluable for designing targeted drug therapies and optimizing lead compounds for clinical trials.

In conclusion, N-benzyl-3,3,3-trifluoropropanamide (CAS No. 676095-45-7) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it a versatile building block for synthesizing novel therapeutic agents. The growing body of research on fluorinated compounds underscores its importance as a key intermediate in drug development pipelines.